Cas no 941868-14-0 (5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 941868-14-0
• MF: C₁₁H₈ClN₅O
• MW: 261.667119979858
• MDL: MFCD09743061
• CID: 4720837
• PubChem ID: 42281596
• Update Time: 2025-06-14

5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 5-amino-1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-one
• 5-amino-1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo3,4-dpyrimidin-4-one

• MDL： MFCD09743061
• Inchi： 1S/C11H8ClN5O/c12-7-2-1-3-8(4-7)17-10-9(5-15-17)11(18)16(13)6-14-10/h1-6H,13H2
• InChI Key： WZOLYMFFPLURMR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C2=C(C=N1)C(N(C=N2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 376
• Topological Polar Surface Area: 76.5

Additional information on 5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo3,4-dpyrimidin-4-one

Comprehensive Overview of 5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 941868-14-0)

The compound 5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 941868-14-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidin-4-one core, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has surged, driven by advancements in precision medicine and targeted therapy. This compound's 3-chlorophenyl substituent enhances its binding affinity to certain protein targets, making it a candidate for further investigation in therapeutic development. Its CAS No. 941868-14-0 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the key reasons for the popularity of 5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is its structural similarity to purine derivatives, which are foundational in nucleotide chemistry. This resemblance allows researchers to explore its interactions with enzymes like kinases and phosphodiesterases, which are critical in cellular signaling. The pyrazolo[3,4-d]pyrimidin-4-one moiety is particularly noteworthy for its ability to mimic natural substrates, enabling selective inhibition or activation of biological targets.

From a synthetic chemistry perspective, the preparation of CAS No. 941868-14-0 involves multi-step organic transformations, often starting from readily available precursors. Optimizing the yield and purity of this compound is a common topic in research forums, as its 5-amino group and 3-chlorophenyl ring introduce challenges in regioselectivity and functional group compatibility. Recent publications highlight innovative catalytic methods to streamline its synthesis, reducing costs and environmental impact.

The compound's potential applications extend beyond traditional drug discovery. With the rise of AI-driven molecular design and computational chemistry, 5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been featured in virtual screening campaigns. These efforts aim to identify new therapeutic uses, such as anti-inflammatory or neuroprotective agents. Its CAS No. 941868-14-0 is often referenced in patents and preprint repositories, underscoring its commercial and scientific value.

In conclusion, 5-amino-1-(3-chlorophenyl)-1,3a,5,7a-tetrahydro-4H-pyrazolo[3,4-d]pyrimidin-4-one represents a promising avenue for interdisciplinary research. Its combination of a pyrazolo[3,4-d]pyrimidin-4-one backbone and a 3-chlorophenyl group offers versatility in medicinal chemistry. As the scientific community continues to explore its properties, CAS No. 941868-14-0 is poised to play a pivotal role in the development of next-generation bioactive molecules.